3-Azabicyclo[3.1.0]hexan-1-ol hydrochloride

• IUPAC Name: 3-azabicyclo[3.1.0]hexan-1-ol;hydrochloride
• InChI: InChI=1S/C5H9NO.ClH/c7-5-1-4(5)2-6-3-5;/h4,6-7H,1-3H2;1H
• InChI Key: RZUJIUCPKWSWDO-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CNC2)O.Cl
• Molecular Formula: C5H10ClNO
• Molecular Weight: 135.59 g/mol
• CAS RN: 1783356-49-9

Description

“3-Azabicyclo[3.1.0]hexan-1-ol hydrochloride” is a chemical compound with the CAS Number: 1783356-49-9. It has a molecular weight of 135.59 and its IUPAC name is this compound. The compound is solid in physical form.

Synthesis Analysis

The synthesis of 3-azabicyclo[3.1.0]hexane derivatives has been achieved through a palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones. This gram-scale cyclopropanation reaction of maleimides provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H9NO.ClH/c7-5-1-4(5)2-6-3-5;/h4,6-7H,1-3H2;1H. The Smiles notation is Cl.OC12CNCC1C2.

Chemical Reactions Analysis

The key step in the synthesis of 3-azabicyclo[3.1.0]hexane derivatives is the photochemical decomposition of CHF2-substituted pyrazolines. This protocol has the advantages of simple operation, mild conditions, and excellent functional group tolerance.

Physical And Chemical Properties Analysis

The compound is solid in physical form. It has a molecular weight of 135.59 and its IUPAC name is this compound.

Scientific Research Applications

Asymmetric Synthesis of Biologically Active Compounds

3-Azabicyclo[3.1.0]hexan-1-ol hydrochloride demonstrates significant potential in the asymmetric synthesis of pharmacologically active products. Its ability to undergo selective rearrangement, leading to unusual ring cleavage, facilitates the synthesis of pyrrolidinones. Further, it can be utilized in the production of optically active dihydropyridinones and chiral tricyclopiperidinones through specific ring-opening reactions (Jida, Guillot, & Ollivier, 2007).

Novel Synthesis Methodologies

This compound is central to innovative synthesis methods. For instance, a novel three-component reaction has been developed for synthesizing 1-azabicyclo[3.1.0]hexane-3-ene derivatives, highlighting its versatility and the eco-friendly nature of the synthesis process (Ghorbani et al., 2016).

Ring Modifications in Natural Products

In natural products, the 1-azabicyclo[3.1.0]hexane ring plays a critical role in biological activities against various pathogens and tumors. The compound has been studied in the context of ficellomycin biosynthesis, where its hydroxy group is converted into a guanidyl unit. This process highlights the compound's importance in expanding the structural and biological diversities of natural products (Kurosawa et al., 2020).

Discovery and Development for Treatment of Depression

Research has identified 3-(6-Chloropyridine-3-yloxymethyl)-2-azabicyclo[3.1.0]hexane hydrochloride as a novel, potent, selective, and orally active neuronal nicotinic acetylcholine α4β2 receptor antagonist. It has shown marked antidepressant activity in animal models, supporting its potential therapeutic utility in the treatment of depression (Nirogi et al., 2020).

Conformational Dynamics in Azabicycles

The compound has been the subject of studies focused on conformational dynamics in nitrogen-fused azabicycles. These studies, which employed molecular mechanics and quantum mechanics calculations, contribute to a better understanding of the flexibility and conformational mobility of azabicycles, which is crucial for their application in pharmaceuticals (Belostotskii & Markevich, 2003).

Mechanism of Action

Target of Action

The 3-Azabicyclo[3.1.0]hexan-1-ol hydrochloride is often present in various natural and synthetic biologically active compounds . It is actively used in drug design and is capable of acting on various biological targets .

Biochemical Pathways

The compound affects various biochemical pathways, depending on the specific biological target. For example, it has been noted in protease inhibitors, which show antiviral properties . The exact pathways and their downstream effects would depend on the specific biological target and the context of use.

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific biological target and the context of use. For example, it has been noted in protease inhibitors, which show antiviral properties .